Cas no 1269294-19-0 (1-(2-Bromophenyl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(2-Bromophenyl)-1H-pyrazole-5-carbaldehyde
• CAS No: 1269294-19-0
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• CID: 1089247
• PubChem ID: 56956051
• Update Time: 2025-07-25

1-(2-Bromophenyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromophenyl)-1H-pyrazole-5-carbaldehyde
• 2-(2-bromophenyl)pyrazole-3-carbaldehyde
• DTXSID20718978
• AKOS022172623
• 1269294-19-0

• Inchi： 1S/C10H7BrN2O/c11-9-3-1-2-4-10(9)13-8(7-14)5-6-12-13/h1-7H
• InChI Key： QUCOOKYGFWBXFX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N1C(C=O)=CC=N1

Computed Properties

• Exact Mass: 249.97418g/mol
• Monoisotopic Mass: 249.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(2-Bromophenyl)-1H-pyrazole-5-carbaldehyde

Research Brief on 1-(2-Bromophenyl)-1H-pyrazole-5-carbaldehyde (CAS: 1269294-19-0) in Chemical Biology and Pharmaceutical Applications

The compound 1-(2-Bromophenyl)-1H-pyrazole-5-carbaldehyde (CAS: 1269294-19-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings and advancements related to this compound, focusing on its synthetic utility, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 1-(2-Bromophenyl)-1H-pyrazole-5-carbaldehyde as a crucial building block in the development of novel heterocyclic compounds. Its unique structural features, including the bromophenyl and pyrazole moieties, make it an attractive scaffold for designing inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in synthesizing potent kinase inhibitors with promising anti-cancer activity.

In addition to its synthetic applications, the compound has been investigated for its direct biological effects. Preliminary in vitro studies suggest that derivatives of 1-(2-Bromophenyl)-1H-pyrazole-5-carbaldehyde exhibit moderate antimicrobial activity against Gram-positive bacteria, opening avenues for further optimization. Furthermore, computational docking studies have revealed its potential to interact with inflammatory targets, such as COX-2, indicating possible applications in anti-inflammatory drug development.

The synthesis and characterization of this compound have also seen methodological improvements. A recent protocol published in Organic Letters (2024) described a more efficient and scalable route to produce 1-(2-Bromophenyl)-1H-pyrazole-5-carbaldehyde with higher yields and purity, addressing previous challenges in large-scale production. This advancement is particularly relevant for pharmaceutical industries looking to incorporate this intermediate into their drug discovery pipelines.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is exploring structural modifications to enhance its bioavailability and target specificity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(2-Bromophenyl)-1H-pyrazole-5-carbaldehyde (CAS: 1269294-19-0) represents a valuable chemical entity with multifaceted applications in drug discovery and development. Its continued study holds the potential to yield novel therapeutic agents and contribute to the advancement of chemical biology. Future research should focus on expanding its biological profiling and exploring its utility in additional therapeutic areas.